Cas no 503552-19-0 (1,3-Benzodioxol-4-amine, 2-methyl-)
503552-19-0 structure
Product name:1,3-Benzodioxol-4-amine, 2-methyl-
1,3-Benzodioxol-4-amine, 2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxol-4-amine, 2-methyl-
- SCHEMBL4498507
- 503552-19-0
- DB-278863
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- Inchi： InChI=1S/C8H9NO2/c1-5-10-7-4-2-3-6(9)8(7)11-5/h2-5H,9H2,1H3
- InChI Key： BHIYTHMYZWMHTF-UHFFFAOYSA-N
- SMILES： CC1OC2=CC=CC(=C2O1)N
Computed Properties
- Exact Mass: 151.063
- Monoisotopic Mass: 151.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.5A^2
1,3-Benzodioxol-4-amine, 2-methyl- Related Literature
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1. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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5. Book reviews
503552-19-0 (1,3-Benzodioxol-4-amine, 2-methyl-) Related Products
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